N-(4,4-difluorocyclohexyl)-3-phenoxypropanamide

• IUPAC Name: N-(4,4-difluorocyclohexyl)-3-phenoxypropanamide
• InChI: InChI=1S/C15H19F2NO2/c16-15(17)9-6-12(7-10-15)18-14(19)8-11-20-13-4-2-1-3-5-13/h1-5,12H,6-11H2,(H,18,19)
• InChI Key: FIRMYZNGLRONPW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)CCOC2=CC=CC=C2)(F)F
• Molecular Formula: C15H19F2NO2
• Molecular Weight: 283.31 g/mol

Description

N-(4,4-difluorocyclohexyl)-3-phenoxypropanamide is a synthetic organic compound that has garnered interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4,4-difluorocyclohexyl)-3-phenoxypropanamide typically involves the reaction of 4,4-difluorocyclohexylamine with 3-phenoxypropanoic acid or its derivatives. The reaction is usually carried out in the presence of coupling agents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine to facilitate the formation of the amide bond.

Industrial Production Methods

For industrial-scale production, the process may involve optimized reaction conditions to ensure high yield and purity. This could include the use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

N-(4,4-difluorocyclohexyl)-3-phenoxypropanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The phenoxy group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Studied for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(4,4-difluorocyclohexyl)-3-phenoxypropanamide involves its interaction with specific molecular targets. The difluorocyclohexyl group may enhance the compound’s binding affinity to certain proteins or enzymes, thereby modulating their activity. The phenoxypropanamide moiety can interact with hydrophobic pockets in the target molecules, leading to changes in their conformation and function.

Comparison with Similar Compounds

Similar Compounds

• N-(4,4-difluorocyclohexyl)nicotinamide
• 4,4-Difluorocyclohexanemethanol
• 2-[1-(4,4-Difluorocyclohexyl)piperidin-4-yl]-6-fluoro-3-oxo-2,3-dihydro-1H-isoindole-4-carboxamide

Uniqueness

N-(4,4-difluorocyclohexyl)-3-phenoxypropanamide stands out due to its unique combination of a difluorocyclohexyl group and a phenoxypropanamide moiety. This structural arrangement imparts distinct physicochemical properties and biological activities, making it a valuable compound for various research applications.